Tenovin 6 Hydrochloride

Specification

• Description: The tumor suppressor function of p53 hinges on its ability to function as a transcription factor. Tenovin-6 is an analog of tenovin-1, a small molecule activator of p53 transcriptional activity. At 10 µM, this compound is slightly more effective than tenovin-1 at elevating p53 activity in MCF-7 cells and reduces growth of ARN8 melanoma xenograft tumors in SCID mice at a dose of 50 mg/kg. Tenovin-6 inhibits the protein deacetylase activities of purified human SIRT1, SIRT2, and SIRT3 in vitro with IC50 values of 21, 10, and 67 µM, respectively.; Tenovin-6, also known as Tnv-6, is a bioactive small molecule SIRT2 inhibitor with anti-neoplastic activity. Inhibition of the Sirtuin class of protein deacetylases with activation of p53 function is associated with the pro-apoptotic effects of Tnv-6 in many tumors. Tnv-6 causes non-genotoxic cytotoxicity, without adversely affecting human clonogenic hematopoietic progenitors in vitro, or murine hematopoiesis. Mechanistically, exposure of CLL cells to Tnv-6 did not induce cellular apoptosis or p53-pathway activity. Transcriptomic profiling identified a gene program influenced by Tnv-6 that included autophagy-lysosomal pathway genes.
• CAS No.: 1011301-29-3
• Molecular Formula: C25H35ClN4O2S
• Molecular Weight: 491.1 g/mol
• IUPAC Name: 4-tert-butyl-N-[[4-[5-(dimethylamino)pentanoylamino]phenyl]carbamothioyl]benzamide;hydrochloride
• Standard InChI: InChI=1S/C25H34N4O2S.ClH/c1-25(2,3)19-11-9-18(10-12-19)23(31)28-24(32)27-21-15-13-20(14-16-21)26-22(30)8-6-7-17-29(4)5;/h9-16H,6-8,17H2,1-5H3,(H,26,30)(H2,27,28,31,32);1H
• Standard InChI Key: UBNCTIDXQDCEPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CCCCN(C)C.Cl
• Appearance: Yellow solid powder